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Compound of Interest

3-(chloromethyl)-4-nitro-1H-
Compound Name:
pyrazole

Cat. No.: B13597566

Get Quote

\ J

Scaffold Identification, Synthetic Pathways, and Application in Drug Discovery

Chemical Identification & CAS Registry Strategy

The compound 3-(chloromethyl)-4-nitro-1H-pyrazole is a functionalized heterocyclic building
block. Due to 1H-pyrazole tautomerism and the potential for instability in its free-base form
(self-alkylation), it is frequently encountered in literature as a transient intermediate or as an

-protected derivative.
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Property Detail
IUPAC Name 3-(Chloromethyl)-4-nitro-1H-pyrazole
C
H
Molecular Formula
CIN
O
Molecular Weight 161.55 g/mol

Not widely indexed as free base.Primary
) Precursor (3-methyl-4-nitropyrazole):5334-39-
CAS Registry Number
4Alcohol Precursor (3-hydroxymethyl-4-

nitropyrazole):Derivative dependent

Subiject to annular tautomerism (3- vs 5-

position). In the absence of

Structural Isomerism -substitution, the 3-chloromethyl and 5-

chloromethyl forms are chemically equivalent in

solution.

Search & Verification Note

Researchers searching for this specific CAS often encounter ambiguity. Commercial databases
typically list the stable precursor 3-methyl-4-nitro-1H-pyrazole (CAS 5334-39-4) or

-alkylated derivatives (e.g., 1-methyl-3-chloromethyl-4-nitropyrazole). For procurement, it is
standard practice to source the 3-hydroxymethyl or 3-methyl precursor and perform the
chlorination in-house.

Synthetic Pathways and Protocols

The synthesis of 3-(chloromethyl)-4-nitro-1H-pyrazole requires a strategic approach to install
the chloromethyl group on the electron-deficient nitro-pyrazole core. Direct radical halogenation
of the methyl group can be sluggish due to the deactivating nitro group. The most robust route
involves the oxidation-reduction-chlorination sequence.
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Mechanistic Workflow (DOT Visualization)

3-Methyl-4-nitro-1H-pyrazole Oxidation
(CAS 5334-39-4) 4-Nitro-1H-pyrazole-3-carboxylic acid

HNO3/H2S04 SOCI2, DCM
3-Methyl-pyrazole ——Nitration g, 3-(Hydroxymethyl)-4-nitro-1H-pyrazole ——Nu-Substtution g 5 (cp10methyl)-4-nitro-1H-pyrazole

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway from commercially available starting materials.

Detailed Experimental Protocol
Step 1: Nitration of 3-Methylpyrazole
» Reagents: 3-Methylpyrazole, Fuming Nitric Acid (

), Sulfuric Acid (
).
e Procedure: Dissolve 3-methylpyrazole in concentrated
at 0°C. Add fuming
dropwise, maintaining temperature <10°C. Heat to 60°C for 2 hours. Pour onto ice.

e Qutcome: Precipitation of 3-methyl-4-nitro-1H-pyrazole (Solid).

o Causality: The pyrazole ring is electron-rich, but the acidic conditions protonate the nitrogen,
directing nitration to the 4-position (standard electrophilic aromatic substitution).

Step 2: Oxidation to Carboxylic Acid

e Reagents:
, Water, Pyridine (optional).
e Procedure: Reflux the nitrated intermediate with aqueous

(3-4 equivalents) for 6-12 hours. Filter

. Acidify filtrate to pH 2.
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e Outcome:4-nitro-1H-pyrazole-3-carboxylic acid.

¢ Note: The nitro group withstands oxidation, while the benzylic-like methyl group is converted
to the acid.

Step 3: Reduction to Alcohol

e Reagents: Methanol,

(cat.),

e Procedure: First, convert the acid to the methyl ester (Reflux in MeOH/H+). Then, treat the
ester with

in MeOH/THF at 0°C.
e Outcome:3-(hydroxymethyl)-4-nitro-1H-pyrazole.

» Validation: Monitor disappearance of ester carbonyl stretch (~1730 cm~?) via IR.

Step 4: Chlorination (The Critical Step)
o Reagents: Thionyl Chloride (

), Dichloromethane (DCM), catalytic DMF.

e Procedure: Suspend the alcohol in anhydrous DCM. Add

(1.5 eq) dropwise at 0°C. Add 1 drop of DMF. Allow to warm to RT and stir for 2 hours.
Evaporate volatiles strictly under vacuum.

e Outcome:3-(chloromethyl)-4-nitro-1H-pyrazole hydrochloride.
o Safety: This step generates

and

gas.[1] Use a scrubber. The product is a potent alkylating agent.
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Chemical Properties & Reactivity Profile[2][3]

The target compound features three distinct reactive centers, making it a versatile scaffold but
also requiring careful handling.

Reactivity Logic
e Chloromethyl Group (C-3): Highly electrophilic. Susceptible to

attack by amines, thiols, and alkoxides. The adjacent nitro group enhances electrophilicity by
withdrawing electron density.[2]

» Nitro Group (C-4): Electron-withdrawing. Can be reduced to an amine (aniline-like) for further
functionalization or used to direct nucleophilic aromatic substitution (

) if a leaving group were at C-5.
e Pyrazole Nitrogen (N-1): Acidic proton (
). Can be alkylated or arylated.

Reactivity Diagram

3-(Chloromethyl)-4-nitro-1H-pyrazole

R-NH2 H2/Pd-C or Fe/HCI
(SN2 Displacement) | (Nitro Reduction)

R-X, Base
(N-Alkylation)

Aminomethyl Derivative 4-Amino-3-(chloromethyl)

(Drug Scaffold) (Reduction) N-Alkylated Pyrazole

Click to download full resolution via product page
Figure 2: Divergent reactivity modes for library generation.

Safety & Handling (Critical)

Warning: This compound combines an energetic nitro group with an alkylating chloromethyl
moiety.
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Hazard Class Risk Description Mitigation Protocol
Nitro-pyrazoles have high Do not heat neat material
Energetic Material heats of formation and can be above 80°C. Avoid metal
shock-sensitive. spatulas. Store <4°C.
The chloromethyl group is a Double-glove (Nitrile). Handle
Alkylating Agent potential mutagen/carcinogen only in a fume hood. Quench
(DNA alkylation). waste with agueous ammonia.

Halogenated benzyl-like ]
Full face shield or sash
Lachrymator compounds are severe
] o lowered.
eye/respiratory irritants.

Applications in Drug Discovery[2]

The 3-(chloromethyl)-4-nitro-1H-pyrazole scaffold is a "privileged structure” in medicinal

chemistry, serving as a precursor to:

» Kinase Inhibitors: The pyrazole core mimics the adenine ring of ATP. The chloromethyl group
allows the attachment of solubilizing tails or specific binding elements.

o Energetic Materials: Used in the synthesis of melt-castable explosives due to the high
density and nitrogen content of the nitro-pyrazole core.

e Agrochemicals: Precursor to pyrazole-carboxamide fungicides.

Self-Validating System for Researchers: To verify the identity of your synthesized material

without a reference standard:
e 1H NMR (DMSO-d6): Look for the singlet of the

group around
4.8-5.0 ppm. The pyrazole
proton should appear as a singlet around

8.5-9.0 ppm (deshielded by nitro).
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¢ Mass Spec: Observe the characteristic chlorine isotope pattern (M and M+2 in 3:1 ratio).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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